Cas no 1240574-31-5 (1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane)

• Product Name: 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane
• CAS No: 1240574-31-5
• MF: C₁₂H₁₆ClFN₂
• MW: 242.720245361328
• MDL: MFCD16811356
• CID: 4690426
• Update Time: 2025-07-02

1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chloro-2-fluorophenyl)methyl]-1,4-diazepane
• FC1=C(CN2CCCNCC2)C=CC=C1Cl
• 1-(3-Chloro-2-fluorobenzyl)-1,4-diazepane
• 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane

• MDL： MFCD16811356
• Inchi： 1S/C12H16ClFN2/c13-11-4-1-3-10(12(11)14)9-16-7-2-5-15-6-8-16/h1,3-4,15H,2,5-9H2
• InChI Key： FKVOOVHBNMNKLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CN1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 15.3

Additional information on 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane

Comprehensive Overview of 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane (CAS No. 1240574-31-5)

1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane (CAS No. 1240574-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its chemical name or CAS number, belongs to the diazepane class, which is known for its versatility in drug discovery and development. Researchers and industry professionals frequently search for 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane synthesis, properties, and applications, reflecting its growing relevance in modern science.

The molecular structure of 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane features a diazepane ring substituted with a 3-chloro-2-fluorophenyl group, which contributes to its distinct chemical behavior. This combination of halogenated aromatic and heterocyclic moieties makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they can be optimized for targeted therapeutic effects. Searches for diazepane derivatives in medicine and fluorophenyl compounds in pharmacology underscore the compound's potential in addressing unmet medical needs.

One of the key areas of interest for CAS No. 1240574-31-5 is its role in central nervous system (CNS) drug development. The diazepane core is a common motif in neurologically active compounds, and the addition of a chloro-fluorophenyl group may enhance binding affinity to specific receptors. This has led to increased searches for 1,4-diazepane analogs and fluorinated phenylmethyl compounds in academic and industrial settings. Additionally, the compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems.

From a synthetic chemistry perspective, 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane is often explored for its reaction pathways and scalability. Laboratories focusing on green chemistry and sustainable synthesis are particularly interested in optimizing its production to minimize environmental impact. Queries like eco-friendly synthesis of diazepane derivatives and catalytic methods for halogenated compounds reflect this growing demand. The compound's purification techniques and analytical characterization (e.g., via HPLC or NMR) are also frequently discussed topics in research forums.

In the context of patent literature and intellectual property, CAS No. 1240574-31-5 has been cited in several applications related to bioactive molecules and pharmaceutical compositions. This aligns with the broader trend of precision medicine and personalized therapeutics, where tailored chemical entities are designed for specific patient populations. Searches for novel diazepane-based drugs and fluorophenylmethyl compounds in patents highlight the commercial potential of this molecule.

Beyond pharmaceuticals, 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane may find applications in material science and agrochemical research. Its structural versatility allows for modifications that could yield compounds with desirable properties for crop protection or advanced materials. Researchers investigating fluorine-containing agrochemicals or heterocyclic polymers often explore similar compounds, making this a cross-disciplinary topic of interest.

In summary, 1-[(3-Chloro-2-fluorophenyl)methyl]-1,4-diazepane (CAS No. 1240574-31-5) represents a compelling case study in the intersection of medicinal chemistry, synthetic methodology, and applied science. Its relevance to drug discovery, sustainable chemistry, and emerging technologies ensures continued interest from both academia and industry. As scientific advancements progress, this compound is likely to remain a focal point for innovation and research.